8,8-Difluoro-1,4-dioxaspiro[4.5]decane

• IUPAC Name: 8,8-difluoro-1,4-dioxaspiro[4.5]decane
• InChI: InChI=1S/C8H12F2O2/c9-7(10)1-3-8(4-2-7)11-5-6-12-8/h1-6H2
• InChI Key: FLSBLABUGHZWBS-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC12OCCO2)(F)F
• Molecular Formula: C8H12F2O2
• DSSTOX Substance ID: DTXSID70623588
• Molecular Weight: 178.18 g/mol
• CAS RN: 176251-49-3

Description

8,8-Difluoro-1,4-dioxaspiro[4.5]decane is a chemical compound with the molecular formula C8H12F2O2. It is used for research and development purposes.

Molecular Structure Analysis

The molecular structure of 8,8-Difluoro-1,4-dioxaspiro[4.5]decane consists of a spirocyclic system with two oxygen atoms and two fluorine atoms attached to the central carbon. The InChI code for this compound is 1S/C8H12F2O2/c9-7(10)1-3-8(4-2-7)11-5-6-12-8/h1-6H2.

Physical And Chemical Properties Analysis

8,8-Difluoro-1,4-dioxaspiro[4.5]decane is a solid at room temperature. It has a molecular weight of 178.18. The compound should be stored at temperatures between 2-8°C.

Scientific Research Applications

Solubility and Phase Equilibria

8,8-Difluoro-1,4-dioxaspiro[4.5]decane, also known as protected glycerol, has been studied for its solubility in sustainable solvents like water and ionic liquids. This research is significant in understanding the interactions in binary systems and designing alternative reactions and separation processes involving these mixtures (Melo et al., 2012).

Molecular Synthesis and Conformation

The synthesis and conformation of derivatives of 1,4-dioxaspiro[4.5]decane, such as 6,8,10-trinitro-1,4-dioxaspiro[4.5]decane, have been explored. These studies contribute to the understanding of molecular structures and the synthesis processes of complex organic compounds (Atroshchenko et al., 1999).

Synthesis as a Bifunctional Synthetic Intermediate

1,4-Dioxaspiro[4.5]decan-8-one, a related compound, is used in synthesizing organic chemicals like pharmaceutical intermediates, liquid crystals, and insecticides. This showcases the versatile applications of such compounds in various industrial and research settings (Zhang, 2006).

Nonlinear Optical Material Development

8-(4'-Acetylphenyl)-1,4-dioxa-8-azaspiro[4.5]decane (APDA) has been identified as a potential organic material for nonlinear optical devices. The study of its single crystal growth, characterization, and optical properties contribute to advancements in the field of optoelectronics (Kagawa et al., 1994).

Crystal Structures and Supramolecular Chemistry

The synthesis and crystal structures of various oxaspirocyclic compounds, including those derived from 1,4-dioxaspiro[4.5]decane, have been investigated. These studies provide insights into molecular interactions and the formation of supramolecular structures, crucial for understanding chemical bonding and molecular design (Jiang & Zeng, 2016).

Safety and Hazards

The safety data sheet for 8,8-Difluoro-1,4-dioxaspiro[4.5]decane indicates that it should be handled with care to avoid dust formation and inhalation of mist, gas, or vapors. Contact with skin and eyes should be avoided, and personal protective equipment, including chemical impermeable gloves, should be worn. In case of accidental release, sources of ignition should be removed, and the area should be ventilated.